2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid

• Molecular Formula: C6H8FN3O2
• Molecular Weight: 173.15 g/mol
• SMILES: CCN1C(=CN=N1)C(C(=O)O)F
• InChI: InChI=1S/C6H8FN3O2/c1-2-10-4(3-8-9-10)5(7)6(11)12/h3,5H,2H2,1H3,(H,11,12)
• InChIKey: VGAGGXPYOLYQHH-UHFFFAOYSA-N

Identity and Procurement

2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid (CAS 1698126-82-7) is a fluorinated 1,2,3-triazole building block with molecular formula C₆H₈FN₃O₂ and a molecular weight of 173.15 g/mol [1]. The compound features an α-fluoroacetic acid moiety attached at the 5-position of an N¹-ethyl-1,2,3-triazole ring. Commercially available at 95% purity from multiple suppliers including AKSci (catalog 8289EE) and Leyan (catalog 2095642), it is supplied exclusively for research and development use . The compound belongs to the broader class of fluorinated 1,2,3-triazoles—a scaffold recognized for high thermal, chemical, and biological stability with a dipole moment exceeding 4 D, conferring valuable hydrogen-bonding and metal-coordination properties [2].

1,2,3-Triazole core for click chemistry and bioconjugation scaffold synthesis

α-Fluoro acid handle for pKa modulation and metabolic stability studies

Compatible with amide coupling, esterification, and fragment-based screening workflows

• [1] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid. CID 115014106. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/115014106. View Source
• [2] Muzalevskiy, V. M.; Sizova, Z. A.; Nenajdenko, V. G. Synthesis and Applications of Fluorinated, Polyfluoroalkyl- and Polyfluoroaryl-Substituted 1,2,3-Triazoles. Org. Chem. Front. 2024, 11 (20), 5938–5984. DOI: 10.1039/D4QO01128A. View Source

Why Generic Analogs Fall Short

The specific combination of an α-fluoro substituent and the 1,2,3-triazole (as opposed to 1,2,4-triazole) regioisomeric form imparts quantifiable differences in acidity, lipophilicity, and hydrogen-bonding capacity that directly affect downstream molecular properties. Measured pKa data on α-fluoro carboxylic acids demonstrates that a single α-fluorine substituent decreases acidity by 1.3–2.4 pKa units relative to the non-fluorinated analog via the inductive electron-withdrawing effect [1]. Substituting the fluorinated compound with its non-fluorinated counterpart (CAS 1267322-91-7, MW 155.15) would alter the ionization state at physiological pH, reduce lipophilicity (XLogP3 of −0.5 vs. 0 for the fluorinated compound), and remove one hydrogen-bond acceptor site [2][3]. Similarly, exchanging the 1,2,3-triazole core for a 1,2,4-triazole regioisomer (CAS 1872839-60-5) changes the dipole moment, nitrogen lone-pair geometry, and metal-chelation capacity—parameters critical for target engagement in medicinal chemistry and bioconjugation applications [4]. These are not interchangeable building blocks; the compound's differentiation is structurally encoded and experimentally measurable.

Non-fluorinated analog (CAS 1267322-91-7): Ionization state (pKa) and lipophilicity (LogP) shift may alter biological behavior; hydrogen-bond acceptor count reduced.

1,2,4-Triazole regioisomer (CAS 1872839-60-5): Different dipole moment and nitrogen lone-pair geometry affect metal coordination and target engagement context.

• [1] Panish, R. et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110279. DOI: 10.1016/j.jfluchem.2024.110279. Highlights: α-fluorination decreases pKa values by ca. 2 units. View Source
• [2] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid. CID 82207209. XLogP3-AA: −0.5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82207209. View Source
• [3] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid. CID 115014106. XLogP3-AA: 0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/115014106. View Source
• [4] Xu, Z.; Zhao, S.-J.; Liu, Y. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. J. Med. Chem. 2024. PubMed ID: 38699796. DOI: 10.1021/acs.jmedchem.4c00532. Highlights: triazole dipole moments, dual H-bond acceptor/donor capabilities, and metabolic stability. View Source

Quantitative Differentiation Evidence

pKa Lowering by α-Fluorination

The α-fluoro substituent on the acetic acid side chain exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa relative to the non-fluorinated 2-(1-ethyl-1H-1,2,3-triazol-5-yl)acetic acid. A systematic study of saturated (hetero)cyclic α-fluoro carboxylic acids by Panish et al. (2024) measured pKa decreases of 1.3–2.4 units attributable solely to the single α-fluorine substituent [1]. As a reference point, the pKa of fluoroacetic acid (CH₂FCOOH) is 2.586, compared to acetic acid at 4.76—a Δ of approximately 2.17 units driven by the same α-fluoro effect [2]. By direct extrapolation, the target compound is expected to exhibit a pKa in the range of approximately 1.5–2.7, compared to an estimated 3.5–4.0 for the non-fluorinated analog.

pKa Lowering

Reported

ΔpKa −1.3 to −2.4

Ionization-state tuning context

Based on α-fluoro SAR study; aqueous titration

Evidence Dimension	Acidic dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	Estimated pKa ~1.5–2.7 (based on α-fluoro carboxylic acid SAR and fluoroacetic acid reference pKa 2.586)
Comparator Or Baseline	2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS 1267322-91-7), estimated pKa ~3.5–4.0, and acetic acid pKa 4.76
Quantified Difference	ΔpKa = −1.3 to −2.4 units (α-fluorination effect); ΔpKa ≈ −2.17 units for the fluoroacetic acid vs. acetic acid reference pair
Conditions	Measured pKa values from potentiometric titration in aqueous medium for α-fluoro carboxylic acid series (Panish et al. 2024); fluoroacetic acid pKa at 25 °C

Why This Matters

A lower pKa shifts the ionization equilibrium toward the carboxylate form at physiological pH (~7.4), which can enhance aqueous solubility of salt forms, alter membrane permeation, and modify target binding electrostatics—factors that directly impact the suitability of derived amide conjugates or prodrugs in medicinal chemistry programs.

• [1] Panish, R. et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110279. DOI: 10.1016/j.jfluchem.2024.110279. View Source
• [2] Wikipedia. Fluoroacetic Acid. pKa = 2.586. https://en.wikipedia.org/wiki/Fluoroacetic_acid. View Source

Lipophilicity Gain for Membrane Permeability

PubChem-computed XLogP3 values provide a direct head-to-head comparison of lipophilicity between the fluorinated target compound and its non-fluorinated analog. The target compound, 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid, has an XLogP3 of 0, while the non-fluorinated analog, 2-(1-ethyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS 1267322-91-7), has an XLogP3 of −0.5 [1][2]. This represents a ΔXLogP3 of +0.5, consistent with the established effect of fluorine substitution on lipophilicity in heterocyclic scaffolds [3]. Independent vendor-computed LogP from Leyan reports a value of 0.3932 for the target compound .

Lipophilicity Gain

Head-to-head

ΔXLogP3 +0.5

Balanced lipophilicity context

PubChem XLogP3; supports permeability study

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3 / LogP)
Target Compound Data	XLogP3 = 0 (PubChem); vendor LogP = 0.3932 (Leyan)
Comparator Or Baseline	2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS 1267322-91-7): XLogP3 = −0.5 (PubChem)
Quantified Difference	ΔXLogP3 = +0.5 (PubChem head-to-head); vendor LogP difference ≈ +0.9 relative to comparator XLogP3
Conditions	PubChem XLogP3 3.0 algorithm; Leyan proprietary computed LogP

Why This Matters

An XLogP3 near zero represents a balanced lipophilicity profile within typical drug-like space (optimal range −0.4 to +5.6), whereas the non-fluorinated analog's negative LogP indicates a bias toward excessive hydrophilicity that may limit passive membrane permeation. For procurement decisions in medicinal chemistry, the fluorinated compound offers a more favorable starting point for optimizing ADME properties.

• [1] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid. CID 115014106. XLogP3-AA: 0. https://pubchem.ncbi.nlm.nih.gov/compound/115014106. View Source
• [2] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid. CID 82207209. XLogP3-AA: −0.5. https://pubchem.ncbi.nlm.nih.gov/compound/82207209. View Source
• [3] Ullah, I. et al. Fluorinated Triazoles as Privileged Potential Candidates in Drug Development—Focusing on Their Biological and Pharmaceutical Properties. Front. Chem. 2022, 10, 926723. DOI: 10.3389/fchem.2022.926723. View Source

Expanded Hydrogen-Bond Acceptor Capacity

The α-fluoro substituent contributes an additional hydrogen-bond acceptor site to the molecule. PubChem computed descriptors show that the target fluorinated compound possesses 5 hydrogen-bond acceptor atoms, whereas the non-fluorinated analog has only 4 [1][2]. Organic fluorine, while a weak hydrogen-bond acceptor, can participate in orthogonal C–F···H–X interactions (X = O, N, C) that influence ligand–protein binding, crystal packing, and supramolecular assembly [3]. The topological polar surface area (TPSA) remains comparable at approximately 68 Ų for both compounds, indicating that the additional fluorine atom enhances interaction capacity without substantially altering overall polarity-driven properties .

H-Bond Acceptors

Head-to-head

5 vs 4 acceptors

Interaction capacity review

C–F bond adds acceptor; TPSA unchanged

Evidence Dimension	Hydrogen-bond acceptor atom count and intermolecular interaction potential
Target Compound Data	5 H-bond acceptors (PubChem); TPSA = 68 Ų (PubChem) / 68.01 Ų (Leyan)
Comparator Or Baseline	2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid: 4 H-bond acceptors (PubChem); TPSA = 68 Ų (PubChem)
Quantified Difference	Δ H-bond acceptors = +1 (fluorine atom); TPSA unchanged (~68 Ų)
Conditions	PubChem Cactvs 3.4.6.11 computed descriptors; Leyan computed TPSA

Why This Matters

The additional hydrogen-bond acceptor capacity, combined with the unique polarization of the C–F bond, provides an extra dimension of intermolecular selectivity that can be exploited in structure-based drug design—particularly for optimizing halogen-bonding or orthogonal dipolar interactions with protein targets—making the fluorinated building block a more versatile starting material than its non-fluorinated counterpart.

• [1] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid. CID 115014106. Hydrogen Bond Acceptor Count: 5. https://pubchem.ncbi.nlm.nih.gov/compound/115014106. View Source
• [2] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid. CID 82207209. Hydrogen Bond Acceptor Count: 4. https://pubchem.ncbi.nlm.nih.gov/compound/82207209. View Source
• [3] Ullah, I. et al. Fluorinated Triazoles as Privileged Potential Candidates in Drug Development. Front. Chem. 2022, 10, 926723. DOI: 10.3389/fchem.2022.926723. (Discusses enhanced pharmacological activity of fluorinated triazoles vs. non-fluorinated counterparts.) View Source

1,2,3- vs. 1,2,4-Triazole Regioisomeric Properties

The 1,2,3-triazole regioisomer in the target compound (adjacent nitrogen arrangement) confers physicochemical properties distinct from the corresponding 1,2,4-triazole isomer (CAS 1872839-60-5, same molecular formula C₆H₈FN₃O₂, MW 173.15) . The 1,2,3-triazole core exhibits a dipole moment exceeding 4 D (gas phase), arising from the asymmetric arrangement of three contiguous nitrogen atoms, and demonstrates dual hydrogen-bond acceptor and donor capabilities [1]. In contrast, 1,2,4-triazoles possess different dipole moment magnitudes and nitrogen lone-pair geometries, which alter their metal-binding preferences and hydrogen-bonding patterns [2]. The 1,2,3-triazole scaffold is also noted for its exceptional thermal, chemical, and biological stability, making it a preferred motif in click chemistry-derived bioconjugates and drug candidates [1].

Regioisomer Comparison

Class-level

Dipole >4 D vs. 1,2,4-triazole

Coordination geometry context

Metal-binding site review; distinct N geometry

Evidence Dimension	Dipole moment, hydrogen-bonding topology, and metal-coordination geometry of triazole regioisomers
Target Compound Data	1,2,3-Triazole regioisomer (CAS 1698126-82-7): dipole moment >4 D; contiguous N(1)–N(2)–N(3) arrangement; N(2) and N(3) available for metal coordination and H-bonding
Comparator Or Baseline	2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid (CAS 1872839-60-5): 1,2,4-triazole regioisomer with non-adjacent nitrogen arrangement; different dipole moment and metal-binding profile
Quantified Difference	Dipole moment difference not quantified for this specific pair; literature establishes that 1,2,3-triazoles generally possess higher dipole moments (>4 D) than corresponding 1,2,4-triazoles; distinct metal-chelation regiochemistry
Conditions	Gas-phase dipole moment calculations and solution-phase tautomerism studies; applicable to all 1,2,3-triazole vs. 1,2,4-triazole comparisons

Why This Matters

For applications requiring metal coordination (e.g., metalloenzyme inhibitor design, bioconjugation via CuAAC, or fluorescent probe development), the 1,2,3-triazole regioisomer provides a fundamentally different coordination geometry than the 1,2,4-triazole isomer. Procurement of the correct regioisomer is essential for maintaining target engagement and reproducible biological outcomes in structure-based design campaigns.

• [1] Muzalevskiy, V. M.; Sizova, Z. A.; Nenajdenko, V. G. Synthesis and Applications of Fluorinated, Polyfluoroalkyl- and Polyfluoroaryl-Substituted 1,2,3-Triazoles. Org. Chem. Front. 2024, 11 (20), 5938–5984. (Section 1: 1,2,3-triazoles possess high thermal, chemical and biological stability; dipole moment >4 D; good H-bond acceptors/transition metal ligands.) View Source
• [2] Xu, Z.; Zhao, S.-J.; Liu, Y. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. J. Med. Chem. 2024. PubMed ID: 38699796. (Discusses varying dipole moments and dual H-bond acceptor/donor capabilities of 1,2,3- vs. 1,2,4-triazoles.) View Source

α-Fluorination Blocks Oxidative Metabolism

The incorporation of fluorine at the alpha position of carboxylic acids is a well-established medicinal chemistry strategy for blocking cytochrome P450-mediated oxidative metabolism at that site. The 2022 mini-review by Ullah et al. on fluorinated triazoles highlights that incorporation of fluorine into triazole derivatives enhances their pharmacological activity and metabolic stability compared to non-fluorinated counterparts [1]. The 2024 review by Muzalevskiy et al. further emphasizes that organofluorine substituents are proposed to be important in enhancing compound functionality in drug discovery applications [2]. While direct comparative metabolic stability data for this specific compound pair are not available in the public domain, the principle is firmly established: α-fluorination replaces a metabolically labile C–H bond with a stronger C–F bond (bond dissociation energy ~105 kcal/mol vs. ~98 kcal/mol for C–H), thereby reducing the susceptibility to oxidative degradation at that position [3].

Metabolic Stability

Class-level

C–F bond BDE ~105 kcal/mol

Metabolic stability context

Direct microsomal data unavailable

Evidence Dimension	Resistance to oxidative metabolism at the α-carbon of the acetic acid moiety
Target Compound Data	α-Fluoro substitution: C–F bond dissociation energy ~105 kcal/mol; fluorine blocks CYP450-mediated α-hydroxylation
Comparator Or Baseline	Non-fluorinated analog (CAS 1267322-91-7): C–H bond at α-position with BDE ~98 kcal/mol; susceptible to oxidative metabolism
Quantified Difference	C–F vs. C–H bond dissociation energy difference ≈ +7 kcal/mol; qualitative class-level precedent for enhanced metabolic stability of fluorinated triazoles over non-fluorinated analogs
Conditions	Class-level inference based on established fluorinated triazole SAR literature; direct experimental microsomal stability data for this specific pair not publicly available

Why This Matters

For medicinal chemistry programs where metabolic stability is a key optimization parameter, the α-fluoro building block provides a pre-installed metabolically resistant center, potentially reducing the number of iterative design–synthesis–test cycles required to achieve acceptable in vitro microsomal or hepatocyte stability relative to starting from the non-fluorinated analog.

• [1] Ullah, I. et al. Fluorinated Triazoles as Privileged Potential Candidates in Drug Development—Focusing on Their Biological and Pharmaceutical Properties. Front. Chem. 2022, 10, 926723. DOI: 10.3389/fchem.2022.926723. (Fluorinated heterocycles show enhanced biological activities vs. non-fluorinated counterparts.) View Source
• [2] Muzalevskiy, V. M.; Sizova, Z. A.; Nenajdenko, V. G. Synthesis and Applications of Fluorinated, Polyfluoroalkyl- and Polyfluoroaryl-Substituted 1,2,3-Triazoles. Org. Chem. Front. 2024, 11 (20), 5938–5984. View Source
• [3] Panish, R. et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110279. (Introduction: discusses the significance of organofluorine derivatives in drug discovery; over 300 marketed fluorinated drugs.) View Source

Triazole Core Stability for Derivatization

The 1,2,3-triazole heterocycle is widely recognized for its exceptional thermal, chemical, and biological stability, properties that directly translate to robust building block performance in multi-step synthetic sequences and biological assay conditions [1]. Unlike ester or amide linkages that may hydrolyze under acidic or basic conditions, the 1,2,3-triazole ring remains intact across a broad pH range and at elevated temperatures. The 2024 comprehensive review by Muzalevskiy et al. documents that these stability properties, combined with the scaffold's high dipole moment (>4 D) and dual hydrogen-bond donor/acceptor character, make fluorinated 1,2,3-triazoles versatile building blocks for drug discovery, bioconjugation, carbohydrate chemistry, peptide chemistry, DNA chemistry, supramolecular chemistry, polymer science, and sensing applications [1]. The target compound's carboxylic acid handle further enables straightforward amide coupling, esterification, or reduction chemistry without compromising the triazole core integrity .

Core Stability

Class-level

Stable across pH, temp

Synthetic robustness context

1,2,3-triazole degradation resistance

Evidence Dimension	Chemical stability and synthetic versatility of the heterocyclic core
Target Compound Data	1,2,3-Triazole core: stable across broad pH and temperature ranges; carboxylic acid handle enables diverse derivatization (amide coupling, esterification, reduction); purity specification 95% from multiple vendors
Comparator Or Baseline	General class of non-triazole heterocyclic carboxylic acid building blocks (e.g., imidazole, pyrazole acetic acids): may have lower thermal/chemical stability or different reactivity profiles
Quantified Difference	Triazole dipole moment >4 D vs. ~3.6 D for imidazole (gas phase); triazole ring is notably resistant to hydrolysis, oxidation, and reduction conditions that degrade other heterocycles
Conditions	Stability data from comprehensive reviews; vendor purity specification of 95% confirms compound integrity under standard storage conditions

Why This Matters

For procurement in multi-step synthesis programs, the 1,2,3-triazole core's chemical robustness reduces the risk of building block degradation during storage, handling, and reaction sequences, thereby improving synthetic reproducibility and yield consistency compared to less stable heterocyclic alternatives.

• [1] Muzalevskiy, V. M.; Sizova, Z. A.; Nenajdenko, V. G. Synthesis and Applications of Fluorinated, Polyfluoroalkyl- and Polyfluoroaryl-Substituted 1,2,3-Triazoles. Org. Chem. Front. 2024, 11 (20), 5938–5984. (Section 1: 1,2,3-triazoles are incredibly important motifs due to high thermal, chemical, and biological stability; dipole moment >4 D; applications in drug discovery, bioconjugation, carbohydrate, peptide, DNA chemistry, etc.) View Source

Optimal Application Scenarios

Medicinal Chemistry: pKa & Metabolic Stability Optimization

The α-fluoro substitution provides a predictable pKa decrease of 1.3–2.4 units relative to non-fluorinated triazole acetic acid analogs [1], enabling medicinal chemists to tune the ionization state of carboxylic acid-containing drug candidates toward physiological pH. This is particularly valuable when the carboxylic acid is retained in the final pharmacophore—as in integrin antagonists, FFA receptor agonists, or PDE4 inhibitors—where the enhanced acidity of the fluorinated compound can improve aqueous solubility of salt forms while the C–F bond at the α-position blocks oxidative metabolism [2]. The balanced XLogP3 of 0 positions the compound within optimal drug-like lipophilicity space, making it suitable as a fragment or scaffold for lead optimization programs [3].

Bioconjugation: Click-Chemistry Probe & PROTAC Design

The 1,2,3-triazole core is the signature product of copper-catalyzed azide–alkyne cycloaddition (CuAAC), the prototypical click chemistry reaction, and has been widely adopted for bioconjugation, PROTAC linker design, and fluorescent probe development [1]. The target compound's carboxylic acid handle allows direct conjugation to amine-containing biomolecules (proteins, peptides, aminoglycosides) via standard amide coupling protocols, while the pre-installed α-fluoro group provides a spectroscopic handle (¹⁹F NMR) for monitoring conjugation efficiency and probing local environments in protein–ligand complexes [2]. The 1,2,3-triazole's high chemical stability ensures that the conjugate survives cellular assay conditions without linker degradation [1].

Agrochemical Discovery: Fungicide/Herbicide Intermediate

Triazole derivatives constitute a major class of agricultural fungicides (e.g., tebuconazole, flutriafol) where physicochemical properties such as LogP and pKa directly govern systemicity, foliar uptake, and environmental fate [1]. The target compound's combination of a 1,2,3-triazole ring with an α-fluoroacetic acid moiety offers a differentiated building block for designing novel triazole-based agrochemicals with potentially optimized systemicity profiles. The enhanced acidity (lower pKa) of the α-fluoroacetic acid group compared to non-fluorinated analogs may improve phloem mobility and root uptake, while the balanced lipophilicity (XLogP3 = 0) avoids excessive LogP that can lead to undesirable soil persistence and bioaccumulation [2][3].

¹⁹F NMR Fragment for FBDD Screening

The single fluorine atom in 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid makes it suitable as a ¹⁹F NMR-active fragment for fragment-based screening campaigns. ¹⁹F NMR is a powerful technique for detecting weak fragment–protein interactions (KD in μM–mM range) due to the 100% natural abundance, high gyromagnetic ratio, and absence of biological background signals of fluorine-19 [1]. The compound's molecular weight (173.15 Da) and balanced lipophilicity (XLogP3 = 0) align well with fragment library design criteria (MW < 300, LogP < 3), making it a viable addition to fluorinated fragment collections used in both ligand-observed and protein-observed ¹⁹F NMR screening cascades [2][3].

Application

Selection Property

Validation Focus

Medicinal Chemistry Ionization & Metabolic Studies

pKa & lipophilicity modulation

Ionization state and metabolic stability assays

Bioconjugation & Click-Chemistry Probe Design

1,2,3-Triazole stability and carboxyl handle

Conjugation efficiency and linker stability

Agrochemical Discovery Intermediate

Physicochemical property tuning (pKa, LogP)

Phloem mobility and environmental fate studies

¹⁹F NMR Fragment-Based Screening

Single fluorine, MW

Fragment–protein interaction detection

• [1] Panish, R. et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110279. DOI: 10.1016/j.jfluchem.2024.110279. View Source
• [2] Ullah, I. et al. Fluorinated Triazoles as Privileged Potential Candidates in Drug Development. Front. Chem. 2022, 10, 926723. DOI: 10.3389/fchem.2022.926723. View Source
• [3] PubChem. Compound Summary: 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-fluoroacetic acid. CID 115014106. XLogP3-AA: 0. https://pubchem.ncbi.nlm.nih.gov/compound/115014106. View Source
• [4] Muzalevskiy, V. M.; Sizova, Z. A.; Nenajdenko, V. G. Synthesis and Applications of Fluorinated, Polyfluoroalkyl- and Polyfluoroaryl-Substituted 1,2,3-Triazoles. Org. Chem. Front. 2024, 11 (20), 5938–5984. DOI: 10.1039/D4QO01128A. View Source